Cas no 1804486-98-3 (4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide)

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its difluoromethyl group enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The hydroxypyridine core provides chelating properties, useful in metal-catalyzed reactions or as a ligand. The carboxamide moiety offers versatility for further functionalization, enabling the synthesis of diverse bioactive compounds. This compound’s balanced lipophilicity and hydrogen-bonding capacity contribute to its utility in designing enzyme inhibitors or antimicrobial agents. Its structural features make it a promising candidate for developing novel therapeutics or crop protection chemicals with improved efficacy and selectivity.

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide structure

1804486-98-3 structure

Product Name:4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide

CAS No:1804486-98-3

MF:C₇H₆F₂N₂O₂

MW:188.131548404694

CID:4800454

Update Time:2025-11-03

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethyl)-2-hydroxypyridine-3-carboxamide
- 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide
- Inchi： 1S/C7H6F2N2O2/c8-5(9)3-1-2-11-7(13)4(3)6(10)12/h1-2,5H,(H2,10,12)(H,11,13)
- InChI Key： BYZDWJWAJGVLGC-UHFFFAOYSA-N
- SMILES： FC(C1C=CNC(C=1C(N)=O)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 321
XLogP3: 0
Topological Polar Surface Area: 72.2

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024004028-250mg	4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide	1804486-98-3	97%	250mg	$666.40	2022-04-02
Alichem	A024004028-500mg	4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide	1804486-98-3	97%	500mg	$1,019.20	2022-04-02
Alichem	A024004028-1g	4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide	1804486-98-3	97%	1g	$1,629.60	2022-04-02

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide Related Literature

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3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

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4. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

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5. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

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Additional information on 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide

Comprehensive Overview of 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS No. 1804486-98-3)

4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide (CAS No. 1804486-98-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, exhibits promising properties for applications in drug discovery and crop protection. Its molecular structure, combining a pyridine ring with a carboxamide group, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and binding affinity in drug candidates.

From an agrochemical perspective, 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide is being explored for its herbicidal or fungicidal properties. The hydroxypyridine scaffold is known to interact with plant enzymes, making it a candidate for sustainable crop protection solutions. This aligns with global trends toward green chemistry and reduced environmental impact in agriculture.

Synthetic routes to CAS No. 1804486-98-3 often involve multi-step processes, including halogenation, amide coupling, and heterocycle formation. Analytical techniques such as NMR spectroscopy and HPLC-MS are critical for quality control, ensuring the compound meets the stringent purity standards required for research and industrial applications.

The compound's stability under various pH conditions and solubility profiles are frequently studied, addressing common queries like "How to dissolve 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide" or "Storage conditions for CAS 1804486-98-3." These practical considerations are vital for researchers optimizing experimental protocols.

In summary, 4-(Difluoromethyl)-2-hydroxypyridine-3-carboxamide represents a compelling case study in modern chemical innovation. Its dual relevance to pharmaceuticals and agrochemicals, combined with its structural novelty, positions it as a compound of enduring scientific and commercial interest.